3-chloro-N-(2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}ethyl)-5-(trifluoromethyl)-2-pyridinamine

• IUPAC Name: 3-chloro-N-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyethyl]-5-(trifluoromethyl)pyridin-2-amine
• InChI: InChI=1S/C14H9Cl2F6N3O/c15-9-3-7(13(17,18)19)5-24-11(9)23-1-2-26-12-10(16)4-8(6-25-12)14(20,21)22/h3-6H,1-2H2,(H,23,24)
• InChI Key: HWRSYYGSNUQYCN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)NCCOC2=C(C=C(C=N2)C(F)(F)F)Cl)C(F)(F)F
• Molecular Formula: C14H9Cl2F6N3O
• Molecular Weight: 420.1 g/mol

Description

The compound “3-chloro-N-(2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}ethyl)-5-(trifluoromethyl)-2-pyridinamine” is a complex organic molecule. It contains two pyridine rings, which are six-membered rings with one nitrogen atom, similar to benzene. Each pyridine ring is substituted with a chlorine atom and a trifluoromethyl group (-CF3), which is a common substituent in pharmaceuticals and agrochemicals due to its ability to modify the chemical and physical properties of the molecules.

Scientific Research Applications

Synthesis and Chemical Properties

• Regioselective Synthesis : A study detailed the regioselective synthesis of pyridine derivatives, showcasing methods that may relate to or facilitate the synthesis of complex pyridinyl compounds like the one . The process involved reactions with ethyl 4,4,4-trifluoro-3-oxo-butyrate to produce derivatives with potential applications in various chemical synthesis contexts (Yi Yang et al., 2013).

• Activation and Reduction : Another research explored the activation of C(sp2)−H and reduction of CE (E = CH, N) bonds with an osmium-hexahydride complex, indicating the versatility of pyridinyl compounds in complex chemical transformations (Pilar Resano Barrio et al., 2004).

• Synthesis of Chlorophyll Derivatives : Chlorophyll derivatives appending a pyridyl group have been synthesized, which could suggest routes for attaching pyridinyl groups to various organic molecules, potentially including the compound (Youhei Yamamoto et al., 2015).

Applications in Material Science and Catalysis

• Fluorinated Derivatives Characterization : The characterization of fluorinated ethylchloroformate derivatives highlights the importance of fluorinated compounds in enhancing detection sensitivity in mass spectrometry, indicating the broader relevance of such compounds in analytical chemistry (Mahnaz Vatankhah et al., 1994).

• Radical Cation Salts Synthesis : The synthesis of radical cation salts containing poly(beta-diketonate) rare earth complexes from a related compound demonstrates the potential for creating materials with unique photoluminescent and magnetic properties, suggesting avenues for the use of the compound in material science (Fabrice Pointillart et al., 2009).